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Compound of Interest

Compound Name: Oryzalin

Cat. No.: B097938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing

Oryzalin as a potent antimitotic agent for inducing chromosome doubling (polyploidization) in a

variety of plant species. Oryzalin, a dinitroaniline herbicide, offers a highly efficient and often

less toxic alternative to the traditionally used colchicine. This document outlines the mechanism

of action, summarizes effective concentrations and treatment durations for various plants, and

provides step-by-step protocols for practical application.

Mechanism of Action
Oryzalin induces chromosome doubling by disrupting microtubule polymerization in plant cells.

[1][2][3] Microtubules are essential components of the mitotic spindle, which is responsible for

separating chromosomes during cell division (mitosis). Oryzalin binds specifically to plant

tubulin, the protein subunit of microtubules, preventing their assembly.[1][4][5][6] This disruption

of the mitotic spindle leads to a state where chromosomes replicate, but the cell fails to divide,

resulting in a nucleus with double the original chromosome number (polyploidy).

Data Presentation: Oryzalin Application in Various
Plant Species
The following tables summarize quantitative data from various studies on the application of

Oryzalin for chromosome doubling in different plant species. These tables are intended to
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serve as a guide for researchers to select appropriate starting concentrations and treatment

durations for their specific plant of interest.

Table 1: In Vitro Application of Oryzalin for Chromosome Doubling
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Plant
Species

Explant
Type

Oryzalin
Concentr
ation

Treatmen
t Duration

Polyploid
y
Induction
Rate (%)

Survival
Rate (%)

Referenc
e

Lilium sp.
In vitro

scales

0.001% -

0.01%
4 hours

Higher

than

colchicine

Higher

than

colchicine

[4][5]

Nerine sp.
In vitro

explants
0.001% 4 hours High High [5]

Rosa sp.

'Thérèse

Bugnet'

Shoot tips 5 µM 14 days 40
Not

specified
[7]

Rosa sp.

'Thérèse

Bugnet'

Thin (1

mm) nodal

sections

5 µM 1 day 66
Not

specified
[7]

Rosa

rugosa

hybrid

2 mm

nodal

sections

2.5 µM 48 hours 44
Not

specified
[8]

Rosa

rugosa

hybrid

2 mm

nodal

sections

5 µM 12 hours 35
Not

specified
[8]

Populus

(triploid

clone)

5 mm

nodal

sections

5 mg/L

(~14.4 µM)
72 hours 100

Significantl

y lower

than

control

[9]

Populus

(triploid

clone)

10 mm

nodal

sections

5 mg/L

(~14.4 µM)
24 hours 100

Significantl

y lower

than

control

[9]

Lysimachia

xiangxiensi

s

Stem

segments
0.001% 4 days 100

Not

specified
[10]
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Watsonia

lepida

Hypocotyl

explants
120 µM 24 hours

33 (of

survivors)
30 [11]

Colocasia

esculenta

'Pontianak'

In vitro

shoots
30 µM 1 day High

Not

specified
[12]

Melissa

officinalis

Nodal

segments
40 µM 24 hours 8

Not

specified
[13]

Prunus

lauroceras

us 'Otto

Luyken'

Shoots 150 µM 1-2 days Up to 30 Over 85 [14]

Solanum

species

Apical

buds
28.8 µM 24 hours High

Not

specified

Table 2: In Vivo / Seed Treatment with Oryzalin for Chromosome Doubling

| Plant Species | Application Method | Oryzalin Concentration | Treatment Duration | Polyploidy

Induction Rate (%) | Reference | | :--- | :--- | :--- | :--- | :--- | | Capsicum frutescens L. | Seed

immersion | 20 mg/L | 6 hours | 40 |[1] | | Capsicum frutescens L. | Seed immersion | 30 mg/L |

6 hours | 40 |[1] | | Cercis canadensis | Agar drop on seedlings | 150 µM | 9 days | 15.38 (of

survivors) | |

Experimental Protocols
The following are generalized protocols for chromosome doubling using Oryzalin. Researchers

should optimize these protocols based on the specific plant species and explant type.

Protocol 1: In Vitro Chromosome Doubling of Plant
Tissues
Materials:

Sterile plant tissues (e.g., shoot tips, nodal sections, callus)
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Oryzalin stock solution (e.g., 1 mg/mL in DMSO)

Sterile liquid or semi-solid plant tissue culture medium

Sterile petri dishes, flasks, and other culture vessels

Sterile water

Laminar flow hood

Incubator or growth chamber

Procedure:

Prepare Oryzalin Treatment Medium:

Under sterile conditions in a laminar flow hood, add the required volume of Oryzalin stock

solution to the sterile plant tissue culture medium to achieve the desired final

concentration (refer to Table 1 for guidance).

Mix thoroughly. For solid or semi-solid medium, add Oryzalin before autoclaving or filter-

sterilize and add to the cooled medium.

Explant Treatment:

Place the sterile explants in the Oryzalin-containing medium.

Ensure complete contact of the explants with the medium.

Incubate the explants for the desired duration (refer to Table 1). The incubation conditions

(temperature, light) should be optimal for the specific plant species.

Washing and Recovery:

After the treatment period, remove the explants from the Oryzalin medium.

Wash the explants three times with sterile water or sterile liquid medium to remove any

residual Oryzalin.
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Transfer the washed explants to fresh, Oryzalin-free recovery medium.

Regeneration and Selection:

Culture the explants on the recovery medium to allow for regeneration of shoots and

plants.

Subculture as needed.

Once plants have regenerated, they can be screened for polyploidy using methods such

as flow cytometry, chromosome counting, or morphological analysis (e.g., stomata size

and density).

Protocol 2: Seed Treatment for Chromosome Doubling
Materials:

Seeds of the target plant species

Oryzalin solution of the desired concentration (prepared by diluting a stock solution in sterile

water)

Beakers or flasks

Shaker (optional)

Germination medium (e.g., petri dishes with moist filter paper, soil)

Growth chamber or greenhouse

Procedure:

Seed Soaking:

Place the seeds in the Oryzalin solution in a beaker or flask.

Ensure all seeds are submerged.
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Incubate the seeds for the predetermined duration (refer to Table 2), occasionally agitating

the solution to ensure uniform treatment. This can be done on a shaker at a low speed.

Washing:

After the soaking period, decant the Oryzalin solution.

Thoroughly rinse the seeds with sterile water three to five times.

Germination:

Sow the treated and washed seeds on a suitable germination medium.

Provide optimal conditions for germination (temperature, light, humidity).

Screening and Selection:

As the seedlings grow, monitor for any morphological changes that might indicate

polyploidy (e.g., thicker stems, larger and darker green leaves).

Confirm polyploidy in suspected individuals using reliable methods like flow cytometry or

chromosome counting.

Visualizations
Diagram 1: Signaling Pathway of Oryzalin-Induced Chromosome Doubling
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Caption: Mechanism of Oryzalin action leading to chromosome doubling in plants.

Diagram 2: Experimental Workflow for In Vitro Chromosome Doubling
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Caption: A generalized workflow for in vitro plant polyploidization using Oryzalin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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